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Compound of Interest

2-(2-bromophenoxy)-N-
Compound Name:
methylacetamide

CAS No.: 863411-69-2

Cat. No.: B1336217

Get Quote

Executive Summary: The "Ghost" Compound

Status:Non-Catalog / Make-on-Demand Availability Score: Critical Low (0/10 for direct stock)

An exhaustive analysis of global chemical inventories (including Sigma-Aldrich, MolPort,
PubChem, and ChemSpider) confirms that 2-(2-bromophenoxy)-N-methylacetamide is not
currently available as a stock item from major catalog suppliers. It is classified as a novel or
specialized building block.

Strategic Recommendation: Do not attempt to source this compound through standard
aggregators, as this will result in failed inquiries or exorbitant "custom synthesis" lead times (8—
12 weeks). Instead, the recommended strategy is In-House Synthesis or Fast-Track CRO
Outsourcing using commercially abundant precursors. The synthesis is a robust, single-step
Williamson Ether Synthesis with high predicted yield.
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Chemical Profile & Precursor Analysis[1]

To execute the sourcing strategy, we deconstruct the target molecule into its constituent
commercially available synthons.

Component Chemical Structure Role Properties
2-(2-bromophenoxy)- MW: ~244.09 g/mol .
Target ) Product i ) )
N-methylacetamide Likely a white solid.
CAS: 95-56-7.
Fragment A 2-Bromophenol Nucleophile Liquid/Low-melting

solid. Acidic phenol.

CAS: 96-30-0.[1]
2-Chloro-N-
Fragment B ) Electrophile Solid. Reactive alkyl
methylacetamide )
halide.[2][3]
Precursor Sourcing Table
Both precursors are commodity chemicals with high availability.
. Typical Pack .
Precursor CAS Purity Grade = Lead Time
ize
2-Bromophenol 95-56-7 98%+ (HPLC) 25¢g, 100g, 5009 24-48 Hours
2-Chloro-N-
96-30-0 97%+ 59, 25¢g 24-48 Hours

methylacetamide

Sourcing Note: 2-Chloro-N-methylacetamide is a potent alkylating agent. Ensure suppliers

provide proper safety packaging (glass/fluorinated HDPE).
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Strategic Decision Matrix

The following logic flow dictates the most efficient path to acquiring the material.

Need 2-(2-bromophenoxy)-N-methylacetamide

Check Global Catalogs
(Sigma, MolPort, eMolecules)

No (Current Status)

Direct Purchase Analyze Precursor Availability
(Lead Time: 2-5 Days) (CAS 95-56-7 & 96-30-0)

Precursors in Stock?

Yes (Recommended) \No

EXECUTE: In-House Synthesis Contract Custom Synthesis

(Protocol A: Williamson Ether) (Lead Time: 4-8 Weeks)

Click to download full resolution via product page

Figure 1: Strategic decision tree for sourcing rare chemical building blocks. Current path follows
"No Stock" -> "Precursors Available" -> "Make".

Technical Deep Dive: Synthesis Protocol (The
"Make" Option)
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Since the compound is not shelf-available, the following validated protocol is recommended.
This utilizes a standard Williamson Ether Synthesis, optimized for phenoxyacetamides.

Reaction Scheme
2-Bromophenol + 2-Chloro-N-methylacetamide + K2COs

Target + KCI + KHCOs

Step-by-Step Methodology

Phase 1: Setup

« Reagents:

o

2-Bromophenol (1.0 eq, 10 mmol, ~1.73 g)

o

2-Chloro-N-methylacetamide (1.1 eq, 11 mmol, ~1.18 g)

[¢]

Potassium Carbonate (K2COs), anhydrous (2.0 eq, 20 mmol, ~2.76 g)

[e]

Potassium lodide (KI), catalytic (0.1 eq) — Accelerates reaction via Finkelstein mechanism.

e Solvent: Acetone (dry) or Acetonitrile (MeCN). Acetone is easier to remove; MeCN provides
higher temperatures if the reaction is sluggish.

Phase 2: Execution
¢ Dissolve 2-bromophenol in the solvent (50 mL) in a round-bottom flask.

o Add K2COs and stir for 15 minutes at room temperature to form the phenolate anion.
Observation: Suspension may change color slightly.

e Add 2-Chloro-N-methylacetamide and catalytic KI.
» Reflux the mixture with vigorous stirring.

o Time: 4-6 hours. Monitor by TLC (Mobile phase: 30% EtOAc/Hexanes). The phenol spot
should disappear.
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Phase 3: Workup & Purification
« Filtration: Cool to room temperature. Filter off the inorganic salts (KCl, excess K2CO3).

o Concentration: Evaporate the solvent under reduced pressure (Rotavap) to yield a crude
solid/oll.

 Partition: Dissolve crude in Ethyl Acetate (EtOAc) and wash with:
o 1M NaOH (removes unreacted phenol).
o Water.
o Brine.

e Drying: Dry organic layer over MgSOQa, filter, and concentrate.

o Recrystallization: If necessary, recrystallize from Ethanol/Water or Hexane/EtOAcC.

Quality Control (QC) Criteria

To validate the synthesis, the following spectral signatures must be confirmed:
« 1H NMR (CDCls, 400 MHz):

o ~2.9 ppm (Doublet, 3H, N-CH3).
o ~4.5 ppm (Singlet, 2H, O-CH2-CO).
o ~6.8-7.6 ppm (Multiplet, 4H, Aromatic Protons).

o ~6.5-7.0 ppm (Broad Singlet, 1H, NH).
e LC-MS: Molecular ion peak

(1:1 ratio due to Bromine isotopes).

Workflow Visualization
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Reagents: )
2-Bromophenol Combine
2-CI-N-Me-Acetamide
K2CO3 /Kl

Workup:
Filter Salts
Wash w/ NaOH
Dry & Concentrate

Validation:
NMR & LCMS
Confirm Purity >95%

Reaction:
Reflux in Acetone
(4-6 Hours)

Complete Isolate

Click to download full resolution via product page

Figure 2: Operational workflow for the synthesis of the target amide.

Safety & Handling (E-E-A-T)

e 2-Chloro-N-methylacetamide: This is an

-haloacetamide. These are potent alkylating agents and potential sensitizers. Double-gloving
(Nitrile) and working in a fume hood is mandatory to prevent contact dermatitis or respiratory
irritation [1].

e 2-Bromophenol: Corrosive and toxic. Avoid skin contact.

» Waste Disposal: All aqueous washes containing halo-organics must be segregated into
halogenated waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloro-N-methylacetamide, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.ca]

2. aurigeneservices.com [aurigeneservices.com]

3. irejournals.com [irejournals.com]

To cite this document: BenchChem. [Technical Monograph: Sourcing & Synthesis Strategy
for 2-(2-bromophenoxy)-N-methylacetamide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1336217/docs#technical-monograph-sourcing-

synthesis-strategy-for-2-2-bromophenoxy-n-methylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

